2,5-dichloro-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
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Description
The compound “2,5-dichloro-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide” is an organic compound. It contains a benzenesulfonamide moiety, which is a functional group consisting of a benzene ring bonded to a sulfonamide group . Benzenesulfonamides are known to have diverse biological activities .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties can be predicted based on its functional groups. For example, sulfonamides are typically solid at room temperature and moderately soluble in water .Scientific Research Applications
Enzyme Inhibition Potential : A study by Kausar et al. (2019) explored the synthesis of novel Schiff bases of benzenesulfonamide and investigated their enzyme inhibition potential against AChE and BChE enzymes. These enzymes are critical in neurodegenerative diseases, indicating the compound's potential use in therapeutic applications.
Anticancer Activity : Research by Rathish et al. (2012) focused on the synthesis of pyridazinone derivatives bearing a benzenesulfonamide moiety. These derivatives showed significant anticancer activity against various human cancer cell lines, suggesting a promising avenue for developing new anticancer agents.
Carbonic Anhydrase Inhibitors : A study by Garaj et al. (2005) reported on novel sulfonamides incorporating 1,3,5-triazine moieties as inhibitors of carbonic anhydrase isozymes. This is relevant for managing hypoxic tumors, making the compound a potential candidate for cancer treatment.
Herbicide Metabolism : In the field of agriculture, a study by Sweetser et al. (1982) examined the metabolism of chlorsulfuron, a compound related to benzenesulfonamide, in plants. This study provides insights into how such compounds can be used as selective herbicides in cereals.
Cytotoxic and Enzyme Inhibitory Effects : Research by Gul et al. (2016) synthesized new benzenesulfonamides and tested them for cytotoxicity and potential as carbonic anhydrase inhibitors. The findings contribute to the development of novel compounds with anticancer properties.
Antimicrobial Activity : A study by Sarvaiya et al. (2019) synthesized compounds that demonstrated antimicrobial activity against various bacteria and fungi, indicating the potential for developing new antimicrobial agents.
Properties
IUPAC Name |
2,5-dichloro-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2N3O4S2/c1-27(23,24)17-8-7-15(20-21-17)11-3-2-4-13(9-11)22-28(25,26)16-10-12(18)5-6-14(16)19/h2-10,22H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CARPTSCHAHEWEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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